Cas no 2009529-36-4 (2-5-amino-3-(1H-pyrazol-5-yl)-1H-pyrazol-1-ylethan-1-ol)
2-5-amino-3-(1H-pyrazol-5-yl)-1H-pyrazol-1-ylethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-5-amino-3-(1H-pyrazol-5-yl)-1H-pyrazol-1-ylethan-1-ol
- [3,3'-Bi-1H-pyrazole]-1-ethanol, 5-amino-
- 2-(5-Amino-1h,2'h-[3,3'-bipyrazol]-1-yl)ethan-1-ol
-
- Inchi: 1S/C8H11N5O/c9-8-5-7(6-1-2-10-11-6)12-13(8)3-4-14/h1-2,5,14H,3-4,9H2,(H,10,11)
- InChI Key: XSPLTUJCXFISDU-UHFFFAOYSA-N
- SMILES: N1(CCO)C(N)=CC(C2C=CNN=2)=N1
Experimental Properties
- Density: 1.56±0.1 g/cm3(Predicted)
- Boiling Point: 565.9±50.0 °C(Predicted)
- pka: 11.87±0.10(Predicted)
2-5-amino-3-(1H-pyrazol-5-yl)-1H-pyrazol-1-ylethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1149161-0.05g |
2-[5-amino-3-(1H-pyrazol-5-yl)-1H-pyrazol-1-yl]ethan-1-ol |
2009529-36-4 | 95% | 0.05g |
$888.0 | 2023-10-25 | |
| Enamine | EN300-1149161-0.1g |
2-[5-amino-3-(1H-pyrazol-5-yl)-1H-pyrazol-1-yl]ethan-1-ol |
2009529-36-4 | 95% | 0.1g |
$930.0 | 2023-10-25 | |
| Enamine | EN300-1149161-0.25g |
2-[5-amino-3-(1H-pyrazol-5-yl)-1H-pyrazol-1-yl]ethan-1-ol |
2009529-36-4 | 95% | 0.25g |
$972.0 | 2023-10-25 | |
| Enamine | EN300-1149161-0.5g |
2-[5-amino-3-(1H-pyrazol-5-yl)-1H-pyrazol-1-yl]ethan-1-ol |
2009529-36-4 | 95% | 0.5g |
$1014.0 | 2023-10-25 | |
| Enamine | EN300-1149161-1.0g |
2-[5-amino-3-(1H-pyrazol-5-yl)-1H-pyrazol-1-yl]ethan-1-ol |
2009529-36-4 | 1g |
$1343.0 | 2023-06-09 | ||
| Enamine | EN300-1149161-2.5g |
2-[5-amino-3-(1H-pyrazol-5-yl)-1H-pyrazol-1-yl]ethan-1-ol |
2009529-36-4 | 95% | 2.5g |
$2071.0 | 2023-10-25 | |
| Enamine | EN300-1149161-5.0g |
2-[5-amino-3-(1H-pyrazol-5-yl)-1H-pyrazol-1-yl]ethan-1-ol |
2009529-36-4 | 5g |
$3894.0 | 2023-06-09 | ||
| Enamine | EN300-1149161-10.0g |
2-[5-amino-3-(1H-pyrazol-5-yl)-1H-pyrazol-1-yl]ethan-1-ol |
2009529-36-4 | 10g |
$5774.0 | 2023-06-09 | ||
| Enamine | EN300-1149161-1g |
2-[5-amino-3-(1H-pyrazol-5-yl)-1H-pyrazol-1-yl]ethan-1-ol |
2009529-36-4 | 95% | 1g |
$1057.0 | 2023-10-25 | |
| Enamine | EN300-1149161-5g |
2-[5-amino-3-(1H-pyrazol-5-yl)-1H-pyrazol-1-yl]ethan-1-ol |
2009529-36-4 | 95% | 5g |
$3065.0 | 2023-10-25 |
2-5-amino-3-(1H-pyrazol-5-yl)-1H-pyrazol-1-ylethan-1-ol Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
Additional information on 2-5-amino-3-(1H-pyrazol-5-yl)-1H-pyrazol-1-ylethan-1-ol
2-Amino-3-(1H-pyrazol-5-yl)-1H-pyrazol-1-ylethan-1-ol: A Comprehensive Overview
The compound with CAS No. 2009529-36-4, commonly referred to as 2-amino-3-(1H-pyrazol-5-yl)-1H-pyrazol-1-ylethan-1-ol, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and potential applications in drug discovery. The molecule's structure features a pyrazole ring system, an amino group, and a hydroxyl group, making it a versatile scaffold for various chemical modifications and functionalizations.
Recent studies have highlighted the biological activity of this compound, particularly its potential as a modulator of cellular signaling pathways. Researchers have explored its ability to interact with key enzymes and receptors involved in processes such as inflammation, apoptosis, and cell proliferation. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that 2-amino-3-(1H-pyrazol-5-yl)-1H-pyrazol-1-ylethan-1-ol exhibits potent inhibitory activity against certain kinases, suggesting its potential as a lead compound in the development of anti-cancer therapies.
The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrazole ring system. Key steps include the formation of the amino group and the subsequent introduction of the hydroxyl group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the scalability of production. These improvements are particularly important given the increasing demand for pyrazole derivatives in both academic research and industrial applications.
In terms of applications, 2-amino-3-(1H-pyrazol-5-yl)-1H-pyrazol-1-ylenethanols have been explored for their potential in drug delivery systems. Their ability to form stable complexes with various drugs has made them attractive candidates for targeted drug delivery. Additionally, their hydroxyl group provides opportunities for further functionalization, enabling the creation of hybrid molecules with enhanced bioavailability and efficacy.
From a structural perspective, the molecule's pyrazole ring is a key feature that contributes to its stability and reactivity. The presence of an amino group enhances its ability to participate in hydrogen bonding, which is crucial for interactions with biological targets. Furthermore, the hydroxyl group introduces polarity to the molecule, increasing its solubility in aqueous environments—a property that is highly desirable for pharmaceutical applications.
Recent research has also focused on the toxicological profile of this compound. Studies conducted in vitro and in vivo have indicated that it exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further preclinical testing. However, additional studies are required to fully understand its long-term effects and potential for bioaccumulation.
In conclusion, 2-amino
2009529-36-4 (2-5-amino-3-(1H-pyrazol-5-yl)-1H-pyrazol-1-ylethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)